2-[3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-1(6H)-pyridazinyl]-N-(2-fluorobenzyl)acetamide

• IUPAC Name: 2-[3-(3,5-dimethylpyrazol-1-yl)-6-oxopyridazin-1-yl]-N-[(2-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C18H18FN5O2/c1-12-9-13(2)24(21-12)16-7-8-18(26)23(22-16)11-17(25)20-10-14-5-3-4-6-15(14)19/h3-9H,10-11H2,1-2H3,(H,20,25)
• InChI Key: XEKNQSZMARSGPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN(C(=O)C=C2)CC(=O)NCC3=CC=CC=C3F)C
• Molecular Formula: C18H18FN5O2
• Molecular Weight: 355.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds with structural similarities to the one often involves intricate steps that combine various chemical entities. For example, compounds incorporating elements such as pyrazole and acetamide groups have been synthesized through methods that may include palladium-catalyzed C-C coupling and subsequent reactions to achieve the desired structure (Taylor & Patel, 1992). These processes underscore the complexity and the meticulous nature required in the synthesis of such compounds.

Molecular Structure Analysis

The molecular structure of related compounds has been extensively analyzed using techniques such as X-ray crystallography, revealing detailed geometrical configurations. For instance, the study of molecules similar to the compound of interest shows that hydrogen bonding plays a crucial role in stabilizing the molecular structure and affects its overall conformation (Narayana, Yathirajan, Rathore, & Glidewell, 2016). These insights into molecular geometry and interactions are vital for understanding the compound's chemical behavior.

Chemical Reactions and Properties

Compounds featuring pyrazole and acetamide groups participate in a variety of chemical reactions, demonstrating a range of chemical properties such as reactivity towards different reagents. Their chemical behavior can be influenced by the nature of substituents and the molecular framework, leading to diverse outcomes in synthetic routes and applications (Ahmad et al., 2012).

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystalline form, are crucial for understanding the practical applications and handling of the compound. These properties are often determined experimentally and can significantly affect the compound's usability in various scientific applications. The detailed physical characterization provides essential data for researchers working with these compounds.

Chemical Properties Analysis

The chemical properties, such as acidity, basicity, and reactivity with various chemical groups, are fundamental to the compound's applications in synthesis and other chemical reactions. Investigations into related compounds have highlighted the importance of functional groups and the compound's overall structure in determining its chemical behavior and reactivity (Euler et al., 2004).